Cas no 138784-22-2 (Benzenepropanoic acid, 2-(cyanomethyl)-)

• Product Name: Benzenepropanoic acid, 2-(cyanomethyl)-
• CAS No: 138784-22-2
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 1255613
• Update Time: 2024-08-04

Benzenepropanoic acid, 2-(cyanomethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 2-(cyanomethyl)-

• Inchi： 1S/C11H11NO2/c12-8-7-10-4-2-1-3-9(10)5-6-11(13)14/h1-4H,5-7H2,(H,13,14)
• InChI Key： QSPCACKFAZDMCL-UHFFFAOYSA-N
• SMILES： C1(CCC(O)=O)=CC=CC=C1CC#N

Experimental Properties

• Density: 1.185±0.06 g/cm3(Predicted)
• Boiling Point: 372.5±22.0 °C(Predicted)
• pka: 4.61±0.10(Predicted)